![B1575186 Receptor tyrosine-protein kinase erbB-2 (435-443)](/img/no-structure.png)
Receptor tyrosine-protein kinase erbB-2 (435-443)
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Description
Receptor tyrosine-protein kinase erbB-2
Scientific Research Applications
Role in Oncogenesis and Cancer Progression
Receptor tyrosine-protein kinase erbB-2, also known as HER2, plays a crucial role in the pathogenesis of various human cancers, particularly lung and breast cancers. It functions as part of the EGFR/ErbB family of protein-tyrosine kinases and is involved in signal transduction processes significant in oncogenesis. Mutations and overexpression of HER2 are associated with the development and proliferation of cancer cells, making it a key target in cancer research and therapy (Roskoski, 2019).
Impact on Cell Growth and Receptor Function
The erbB-2 protein may play a role in binding to its receptor, thereby influencing the formation of receptor dimers, receptor phosphorylation, and ultimately cell growth. Its function and interactions are integral to understanding the mechanisms of cancer cell proliferation and potential therapeutic interventions (Definitions, 2020).
Interactions with Other ErbB Family Members
HER2, in combination with other ErbB family members, significantly influences the progression of diseases such as neoplasia. Its interaction, particularly with ErbB3, is notable for contributing to carcinogenesis, metastasis, and acquired drug resistance. Understanding these interactions provides insights into new therapeutic strategies (Black, Longo, & Carroll, 2019).
Involvement in Neuromuscular Development
Research on zebrafish embryos indicates that ErbB tyrosine kinase inhibitors, including those targeting erbB-4, can significantly impact neuromuscular development. This highlights the broader biological implications of ErbB kinases beyond their role in cancer (Paatero et al., 2019).
Implications in Leukemia
Mutations in ERBB2/HER2 have been identified as transforming factors in leukemia, expanding the understanding of erbB-2 beyond solid tumors to hematological malignancies. This discovery opens up new avenues for therapeutic targeting in leukemia (Joshi et al., 2020).
Influence on Receptor Structures
The structure and mutations of ErbB kinases, including erbB-2, are crucial in understanding their role in cancer, particularly in NSCLC. The elucidation of their three-dimensional structures aids in drug design and understanding resistance mechanisms (Niggenaber et al., 2019).
Role in Immune Cell Infiltration and Prognosis
ERBB2 promoter demethylation in various cancers influences immune cell infiltration and prognosis. The gene's demethylation plays a significant role in cancer progression, suggesting potential clinical applications in identifying immune profiles and directing therapeutic strategies (Wang, Jiang, Jin, & Wang, 2022).
properties
sequence |
ILHNGAYSL |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Receptor tyrosine-protein kinase erbB-2 (435-443) |
Origin of Product |
United States |
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